Cas no 443348-02-5 (2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide)

• Product name: 2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• CAS No: 443348-02-5
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5964130
• PubChem ID: 4109007

2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• Acetamide, N-(1,4-dihydro-4-oxo-2-thioxo-3(2H)-quinazolinyl)-2-(2-methylphenoxy)-
• F0916-4093
• SR-01000557092-1
• SR-01000557092
• N-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)-2-(o-tolyloxy)acetamide
• 443348-02-5
• 2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide
• ZINC00424991
• AKOS002091208
• Oprea1_651187

• Inchi： 1S/C17H15N3O3S/c1-11-6-2-5-9-14(11)23-10-15(21)19-20-16(22)12-7-3-4-8-13(12)18-17(20)24/h2-9H,10H2,1H3,(H,18,24)(H,19,21)
• InChI Key： DUOPKSFYTQABQC-UHFFFAOYSA-N
• SMILES： C(NN1C(=O)C2=C(NC1=S)C=CC=C2)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 8.70±0.20(Predicted)

Additional information on 2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

Compound CAS No. 443348-02-5: 2-(2-Methylphenoxy)-N-(4-Oxo-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-3-Yl)Acetamide

The compound CAS No. 443348-02-5, also known as 2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis and Synthesis

The molecule consists of a quinazoline core, a heterocyclic structure that is widely recognized for its biological activity. The sulfanylidene group attached to the quinazoline ring introduces additional electronic complexity, enhancing the molecule's reactivity and stability. The acetamide moiety further extends the functional groups available for interaction, making this compound versatile in chemical reactions.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed multicomponent reactions and catalytic methodologies to achieve higher yields and better purity. These advancements have made the compound more accessible for large-scale production and subsequent testing in various applications.

Biological Activity and Pharmacological Potential

One of the most promising aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This makes it a potential candidate for developing new antibiotics, which is critically important given the rise of antibiotic resistance worldwide.

In addition to its antimicrobial effects, the compound has shown anti-inflammatory activity, suggesting its potential use in treating inflammatory diseases such as arthritis. Recent research has also explored its role as a modulator of cellular signaling pathways, which could be exploited in cancer therapy.

Applications in Material Science

Beyond pharmacology, this compound has found applications in material science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent advancements in nanotechnology have further expanded its utility. The compound has been used as a template for synthesizing nanoparticles with tailored properties, enhancing their performance in electronic devices and biomedical imaging.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation rates.

Safety protocols for handling this compound are well-established. It is recommended to use appropriate personal protective equipment (PPE) during synthesis and handling to minimize exposure risks.

Future Directions and Research Opportunities

The future of this compound lies in exploring its full potential across diverse fields. Ongoing research aims to uncover new biological targets and mechanisms of action that could lead to innovative therapeutic strategies.

Collaborative efforts between chemists, biologists, and engineers are expected to drive further advancements in synthesizing derivatives with enhanced properties. The integration of computational chemistry tools will also play a pivotal role in predicting molecular behavior and optimizing designs.

Conclusion

In summary, CAS No. 443348-02-5 (2-(2-methylphenoxy)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in advancing both medical treatments and material innovations.